![molecular formula C7H7NO2 B6261931 2-[(hydroxyimino)methyl]phenol CAS No. 21013-96-7](/img/structure/B6261931.png)
2-[(hydroxyimino)methyl]phenol
Overview
Description
“2-[(hydroxyimino)methyl]phenol” is a type of phenolic compound . Phenolic compounds are made of one or more hydroxyl groups directly attached to one or more aromatic rings .
Synthesis Analysis
A new Schiff-base complex 2- { ( E )- [2-hydroxyphenyl)imino]methyl}phenol has been synthesized and characterized by elemental analyses, UV–VIS and IR spectroscopy and single crystal X-ray determination .Molecular Structure Analysis
The structure of this compound comprises two independent and similar molecules. In each molecule, C13H11NO2, adopt an E configuration about the azomethine C–N double bond .Chemical Reactions Analysis
Phenols, including “2-[(hydroxyimino)methyl]phenol”, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions .Physical And Chemical Properties Analysis
Phenols generally have higher boiling points in comparison to other hydrocarbons having equal molecular masses. This is due to the presence of intermolecular hydrogen bonding between hydroxyl groups of phenol molecules .Scientific Research Applications
Environmental Monitoring
Detection in Water Samples: Salicylaldoxime is used in the determination of trace amounts in environmental water samples. A method involving liquid-liquid extraction followed by high-performance liquid chromatography with an ultraviolet detector has been established for its detection . This technique offers a stable, rapid, and sensitive approach with a low detection limit, making it valuable for monitoring water quality and studying environmental pollution.
Metallurgy
Copper Extraction: In the field of metallurgy, Salicylaldoxime is a widely used extracting reagent, particularly in copper beneficiation. Its history in copper extraction dates back to the 1970s, and it remains a key component in solvent extraction processes for copper hydrometallurgy . The compound’s ability to form stable complexes with copper ions is crucial for the efficient recovery of copper from ores.
Corrosion Inhibition
Protection of Copper and Bronze Artifacts: Salicylaldoxime has been studied as a corrosion inhibitor for copper and bronze artifacts. It forms surface-adherent complexes that protect these materials from active chloride-based corrosion. In comparative studies, Salicylaldoxime has shown to be an effective inhibitor, especially under severe environmental conditions, making it a relevant choice for the conservation of cultural heritage objects .
Analytical Chemistry
Selective Precipitation of Metal Ions: The compound is utilized in analytical chemistry for the selective precipitation of metal ions, aiding in their gravimetric determination. It reacts with copper ions to form a greenish-yellow precipitate at specific pH levels, which is a unique property for the analysis of copper in various samples .
Medicine
Therapeutic Agent Development: Research suggests that Salicylaldoxime could be used to create more effective therapeutic agents targeting carbonic anhydrases. These enzymes are involved in the pathogenesis of diseases such as glaucoma, osteoporosis, and epilepsy. The compound’s activities offer potential for the development of new treatments for these conditions .
Chemical Synthesis
Chelating Agent in Synthesis: Salicylaldoxime’s chelating properties are exploited in chemical synthesis. It forms stable complexes with metal ions, which is essential for various industrial processes, including metal extraction and purification. Its role as a chelating agent is significant in the synthesis of complex compounds and materials .
Mechanism of Action
Salicylaldoxime, also known as Saldox or 2-[(hydroxyimino)methyl]phenol, is an organic compound with a wide range of applications in chemistry, medicine, and metallurgy . This article will delve into the mechanism of action of Salicylaldoxime, covering its primary targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Target of Action
Salicylaldoxime primarily targets transition metal ions . It forms stable complexes with these ions, which is crucial for various industrial processes like metal extraction and purification . In medicine, it has been found to inhibit immune hemolysis by selectively targeting the interaction between EAC’1,4,2 and C’3 .
Mode of Action
Salicylaldoxime acts as a chelator , forming stable complexes with transition metal ions . It is the conjugate acid of a bidentate ligand . In highly acidic media, the ligand protonates, and the metal aquo complex and aldoxime are liberated . This allows the ligand to be used as a recyclable extractant .
Biochemical Pathways
Salicylaldoxime affects the biochemical pathways involved in immune hemolysis . It selectively inhibits the reaction between the intermediate complex EAC’1,4,2 and C’3, which is involved in immune hemolysis .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Salicylaldoxime is currently limited. Its solubility in water (25 g l −1) suggests that it may have good bioavailability .
Result of Action
The result of Salicylaldoxime’s action is the formation of stable complexes with transition metal ions . In medicine, it demonstrates inhibitory activity against immune hemolysis by specifically targeting the interaction between EAC’1,4,2 and C’3 .
Action Environment
The action of Salicylaldoxime can be influenced by environmental factors such as pH. In highly acidic media, the ligand protonates, and the metal aquo complex and aldoxime are liberated . This allows the ligand to be used as a recyclable extractant . Furthermore, its solubility in water suggests that it may be more effective in aqueous environments .
properties
IUPAC Name |
2-[(E)-hydroxyiminomethyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2/c9-7-4-2-1-3-6(7)5-8-10/h1-5,9-10H/b8-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORIHZIZPTZTNCU-VMPITWQZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NO)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=N/O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] Off-white powder; [Alfa Aesar MSDS] | |
Record name | Salicylaldoxime | |
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Product Name |
Salicylaldoxime | |
CAS RN |
94-67-7, 21013-96-7 | |
Record name | Salicylaldoxime | |
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Record name | Benzaldehyde, 2-hydroxy-, oxime | |
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Record name | Salicylaldehyde oxime | |
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Record name | SALICYLALDOXIME | |
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